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Compound of Interest

Compound Name: CCC-0975

Cat. No.: B15609303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of CCC-0975, a disubstituted sulfonamide compound identified

as a specific inhibitor of Hepatitis B Virus (HBV) covalently closed circular DNA (cccDNA)

formation.[1][2] Adherence to these guidelines is critical to ensure a safe laboratory

environment and proper management of this research compound.

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment is required at all times when handling CCC-
0975. The following PPE creates a barrier against potential exposure and ensures personal

safety.

PPE Component Specification

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Safety glasses with side shields or goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection
Not generally required under normal handling

conditions. Use in a well-ventilated area.
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Operational Plan: Handling and Storage
Proper handling and storage are crucial to maintain the integrity of CCC-0975 and the safety of

laboratory personnel.

Handling:

Work should be conducted in a well-ventilated laboratory.

Avoid direct contact with skin and eyes. In case of accidental contact, rinse the affected area

thoroughly with water.

Avoid inhalation of any dust or aerosols.

Storage:

Store in a tightly sealed container.

Recommended storage conditions are available from the supplier and should be strictly

followed to ensure compound stability.[3]

Disposal Plan
The disposal of CCC-0975 and any contaminated materials must be handled as chemical

waste in accordance with institutional and local environmental regulations.

Waste Segregation:

All materials contaminated with CCC-0975, including gloves, pipette tips, and empty vials,

should be collected in a designated and clearly labeled hazardous waste container.

Disposal Procedure:

Collection: Place all CCC-0975 waste into a dedicated, sealed, and labeled hazardous waste

container.

Institutional Protocol: Follow your institution's specific procedures for the pickup and disposal

of chemical waste. Do not dispose of CCC-0975 down the drain.
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Environmental Health and Safety (EHS): Contact your institution's EHS department for

guidance on the proper disposal of antiviral research compounds.[4][5]

Quantitative Data Summary
The following table summarizes key quantitative data for CCC-0975 based on available

research.

Parameter Value Reference

EC₅₀ (in HepDES19 cells) 10 μM

Purity 99.49% [3]

Experimental Protocols
While specific experimental protocols will vary based on the research objectives, any procedure

involving CCC-0975 should incorporate the safety and handling guidelines outlined in this

document. All work should be conducted by trained personnel familiar with the handling of

potent research compounds.

Mechanism of Action: Inhibition of HBV cccDNA
Formation
CCC-0975 functions by interfering with the conversion of relaxed circular DNA (rcDNA) to

covalently closed circular DNA (cccDNA) in Hepatitis B Virus. This action reduces the formation

of the stable cccDNA reservoir, which is crucial for the persistence of HBV infection.[1][2]

HBV Replication Cycle

Relaxed Circular DNA (rcDNA) Covalently Closed Circular DNA (cccDNA)
Conversion

CCC-0975

Inhibits Formation
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Caption: Inhibition of HBV cccDNA formation by CCC-0975.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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